15-Hydroxy Lubiprostone Dicyclohexylammonium Salt
Catalog No.
S8889549
CAS No.
M.F
C32H57F2NO5
M. Wt
573.8 g/mol
Availability
Inquiry
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Product Name
15-Hydroxy Lubiprostone Dicyclohexylammonium Salt
IUPAC Name
N-cyclohexylcyclohexanamine;7-[(1R,2R,3R)-2-(4,4-difluoro-3-hydroxyoctyl)-3-hydroxy-5-oxocyclopentyl]heptanoic acid
Molecular Formula
C32H57F2NO5
Molecular Weight
573.8 g/mol
InChI
InChI=1S/C20H34F2O5.C12H23N/c1-2-3-12-20(21,22)18(25)11-10-15-14(16(23)13-17(15)24)8-6-4-5-7-9-19(26)27;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h14-15,17-18,24-25H,2-13H2,1H3,(H,26,27);11-13H,1-10H2/t14-,15-,17-,18?;/m1./s1
InChI Key
QJDFENRVJAVPMD-SXQXKTMOSA-N
Canonical SMILES
CCCCC(C(CCC1C(CC(=O)C1CCCCCCC(=O)O)O)O)(F)F.C1CCC(CC1)NC2CCCCC2
Isomeric SMILES
CCCCC(C(CC[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)O)O)O)(F)F.C1CCC(CC1)NC2CCCCC2
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
4
Exact Mass
573.42048024 g/mol
Monoisotopic Mass
573.42048024 g/mol
Heavy Atom Count
40
Dates
Modify: 2023-11-21
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